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Compound of Interest

Compound Name: Boc-L-Ala-OH-2-13C

Cat. No.: B12061331

An In-Depth Technical Guide to Boc-L-Ala-OH-2-13C

For researchers, scientists, and drug development professionals, stable isotope-labeled
compounds are indispensable tools. This guide focuses on N-(tert-Butoxycarbonyl)-L-alanine-
2-13C (Boc-L-Ala-OH-2-13C), a protected and isotopically labeled form of the amino acid L-
alanine. Its unique properties make it a valuable asset in a variety of research applications,
from peptide synthesis to metabolic studies.

Core Compound Specifications

A clear understanding of the fundamental properties of Boc-L-Ala-OH-2-13C is crucial for its
effective application. The key quantitative data for this compound, as well as its unlabeled
counterpart, are summarized below for easy reference and comparison.

Property Boc-L-Ala-OH-2-*C Boc-L-Ala-OH (Unlabeled)
CAS Number 201612-65-9[1] 15761-38-3[1][2]
Molecular Weight 190.20 g/mol 189.21 g/mol [3]
Linear Formula CH313CH(NH-Boc)CO:H CH3CH[NHCO2C(CHs3)s]COz2H

N-(tert-Butoxycarbonyl)-L-

] i N-(tert-Butoxycarbonyl)-L-
Synonyms alanine-2-13C, L-Alanine-2-13C,

o alanine, Boc-L-alanine[2]
N-t-Boc derivative
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Applications in Research and Development

Stable isotope-labeled amino acids like Boc-L-Ala-OH-2-13C are powerful tools in various
scientific disciplines.[4] The incorporation of the 13C isotope allows for the precise tracking and
quantification of molecules in complex biological systems without the need for radioactive
materials.[4][5]

Key Application Areas:

Metabolic Tracing and Flux Analysis: In metabolomics, 3C-labeled amino acids serve as
tracers to elucidate metabolic pathways.[5][6] By introducing Boc-L-Ala-OH-2-13C into a
biological system, researchers can track the fate of the carbon atom through various
metabolic reactions using techniques like mass spectrometry and NMR, providing insights
into cellular metabolism in both healthy and diseased states.[6][7]

Proteomics and Protein Quantification: While *>N labeling is common in proteomics, 13C-
labeled amino acids are also utilized, particularly in Stable Isotope Labeling by Amino Acids
in Cell culture (SILAC) experiments, to differentiate and quantify proteins from different cell
populations.[5][6]

Drug Discovery and Development: This compound is valuable in drug metabolism and
pharmacokinetic (DMPK) studies.[5] By using the labeled version of a molecule or a building
block, researchers can trace its absorption, distribution, metabolism, and excretion (ADME)
profile within an organism.[7]

Peptide Synthesis: As a Boc-protected amino acid, this compound is a fundamental building
block in solid-phase peptide synthesis (SPPS).[8][9] The Boc group protects the amino
terminus, allowing for the controlled, sequential addition of amino acids to build a peptide
chain.[8] The 13C label can be used to study the structure, dynamics, and interactions of the
resulting peptide.

Experimental Protocols and Methodologies

The following sections outline generalized experimental protocols where Boc-L-Ala-OH-2-13C
would be a key reagent.

General Synthesis of N-(tert-Butoxycarbonyl)-L-alanine

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://chempep.com/stable-isotope-labeled-amino-acids/
https://chempep.com/stable-isotope-labeled-amino-acids/
https://aapep.bocsci.com/services/stable-isotope-labeled-amino-acids.html
https://aapep.bocsci.com/services/stable-isotope-labeled-amino-acids.html
https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://isotope-science.alfa-chemistry.com/13c-labeled-compounds.html
https://aapep.bocsci.com/services/stable-isotope-labeled-amino-acids.html
https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://aapep.bocsci.com/services/stable-isotope-labeled-amino-acids.html
https://isotope-science.alfa-chemistry.com/13c-labeled-compounds.html
https://www.peptide.com/products/peptide-synthesis-reagents/boc-amino-acids/boc-l-amino-acids/
https://www.chemimpex.com/products/01322
https://www.peptide.com/products/peptide-synthesis-reagents/boc-amino-acids/boc-l-amino-acids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of the Boc-protected alanine is a foundational step. A general procedure involves
the reaction of L-alanine with di-tert-butyl dicarbonate ((Boc)20) under basic conditions.

Materials:

e (S)-2-aminopropanoic acid (L-alanine)

e Sodium hydroxide (NaOH)

e Deionized water

 Tetrahydrofuran (THF)

o Di-tert-butyl dicarbonate ((Boc)z20)

e Petroleum ether

e 4 M Hydrochloric acid (HCI)

o Ethyl acetate (EtOAC)

e Saturated brine solution

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

A suspension of L-alanine in water is prepared and cooled to 0°C.

e Sodium hydroxide is added, followed by THF and (Boc)20.

e The solution is stirred at room temperature for approximately 17 hours.

o The reaction mixture is extracted with petroleum ether to remove impurities.

e The aqueous layer is acidified to a pH of 1 with 4 M HCI.

e The product, Boc-L-Ala-OH, is then extracted from the acidic aqueous layer using ethyl
acetate.
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e The combined organic phases are washed with a saturated brine solution, dried over
anhydrous NazSOa, and concentrated under vacuum to yield the final product.[10]

Note: To synthesize the 3C-labeled version, one would start with L-Alanine-2-13C.

Workflow for *C-Tracer Experiments in Cell Culture

This workflow illustrates how Boc-L-Ala-OH-2-13C can be used to study metabolic pathways in

a cellular context.
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Caption: Workflow for a 13C metabolic tracer experiment.

Logical Flow of Boc-Protected Solid-Phase Peptide
Synthesis (SPPS)

This diagram outlines the key steps in using a Boc-protected amino acid like Boc-L-Ala-OH-2-
13C to synthesize a peptide.
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Caption: Logical steps of a Boc-SPPS elongation cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-L-Ala-OH-2-13C CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12061331#boc-I-ala-oh-2-13c-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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